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Compound of Interest

Compound Name: 1,3-Dichloro-2-butene

Cat. No.: B238901

Application of 1,3-Dichloropropene in Pesticide
Formulation

Note on Terminology: While the query specified 1,3-Dichloro-2-butene, publicly available
scientific literature and regulatory documents extensively detail the use of a closely related
compound, 1,3-Dichloropropene (1,3-D), as a major pesticide. Information regarding the
specific use of 1,3-Dichloro-2-butene in modern pesticide formulations is scarce, with only
historical mentions of its inclusion in a pesticide named "DDB".[1][2] In contrast, 1,3-
Dichloropropene is a widely used and well-documented soil fumigant and nematicide.[3][4][5][6]
Therefore, this document will focus on the application of 1,3-Dichloropropene to provide
comprehensive and relevant information for researchers and professionals in the field.

Application Notes

1,3-Dichloropropene is a pre-plant soil fumigant primarily used to control nematodes and other
soil-borne pests in agriculture.[3][4][5] It is a colorless to straw-colored liquid with a sweet,
chloroform-like odor.[3][6][7] Commercial formulations often contain a mixture of the cis- and
trans-isomers of 1,3-Dichloropropene.[8]

Primary Uses:

o Nematicide: It is highly effective against a wide range of plant-parasitic nematodes, which
can cause significant damage to crop roots.[4][5][9]
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e Soil Fumigant: Beyond nematodes, it also exhibits activity against other soil pests such as
insects, weeds, and some plant diseases.[5][10]

Mechanism of Action: The precise mechanism of action is not fully elucidated but is considered
to be non-specific.[6] It is believed that the compound or its breakdown products are toxic to
the target organisms. The mutagenic potential of 1,3-Dichloropropene has been observed in
various laboratory tests, which may be linked to impurities or metabolites.[10]

Environmental Fate: 1,3-Dichloropropene is volatile and is typically injected into the soil to
minimize atmospheric release.[3][11] In the soll, it can exist as a vapor or be dissolved in soll
water.[12] Its degradation in soil is a combination of biological and chemical processes, with a
half-life that can range from days to weeks depending on soil conditions.[13][14] Volatilization
from soil and water surfaces is a significant fate process.[15]

Regulatory Context: The use of 1,3-Dichloropropene is regulated due to its potential health and
environmental impacts.[3][16] In the United States, its application is restricted to certified
handlers.[3] Regulations often include buffer zones around application sites and limitations on
the total amount that can be applied within a specific area over a certain period (e.g., township
caps in California).[16][17][18] It is banned for use in the European Union and 33 other
countries.[6]

Quantitative Data Summary

Table 1: Physical and Chemical Properties of 1,3-Dichloropropene
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Property Value Source

Molecular Formula C3HaClz [6]

Molar Mass 110.97 g/mol [6]
Colorless to straw-colored

Appearance o [3]1[6]
liquid

Odor Sweet, chloroform-like [31[7]

Water Solubility

Feebly soluble

[6]

Vapor Pressure

40 mm Hg (Moderately

volatile)

[8]

Henry's Law Constant

1 x 10—3 atm-m3/mol

[8]

Table 2: Application and Regulatory Limits for 1,3-Dichloropropene in California

Parameter Value Source
Maximum Application Rate 332 Ibs. of active ingredient

: [16][17][18]
(Broadcast Equivalent) per acre
Maximum Application Size 80 acres (with limitations) [16]
Minimum Setback from

_ 100 feet [16][17][18]

Occupied Structures
Notice of Intent Submission to At least 48 hours prior to (16]
Commissioner fumigation
Tarp Perforation Timing (for Minimum of 9 days (216 hours) (7]
buffer zone reduction) after application

o Minimum of 1 day (24 hours)
Tarp Removal Timing [17]

after perforation

Experimental Protocols

Protocol 1: Soil Fumigation with 1,3-Dichloropropene for Nematode Control
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Objective: To reduce the population of plant-parasitic nematodes in agricultural soil prior to
planting a crop.

Materials:

1,3-Dichloropropene formulation (e.g., Telone™ II)

Soil injection equipment (e.g., chisel plow with fumigant delivery system)

Personal Protective Equipment (PPE) as specified by the product label

Tarpaulin (if required for the specific application method)

Soil moisture and temperature monitoring equipment

Methodology:

o Pre-Application Site Assessment:

o Conduct soil sampling to determine the nematode species and population density.

o Assess soil type, moisture content, and temperature. The soil should be in good tilth, free
of clods, and with adequate moisture for effective fumigation.

o ldentify any nearby occupied structures, wells, or other sensitive areas to establish
appropriate buffer zones and setbacks as per local regulations.[16][17][18]

e Equipment Calibration:

o Calibrate the injection equipment to ensure the correct application rate of 1,3-
Dichloropropene per acre, not exceeding the maximum allowable rate.[17][18]

» Application Procedure:

o Inject the 1,3-Dichloropropene into the soil at a depth of 12 to 18 inches.[3][11]

o The application can be a broadcast treatment across the entire field or a row treatment for
bedded crops.[4]
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o Immediately after injection, seal the soil surface to minimize volatilization of the fumigant.
This can be achieved through soil compaction (e.g., with a roller or bed press) or by
covering the treated area with a tarpaulin.[11]

o Post-Application Monitoring and Aeration:
o Adhere to the required waiting period before planting, as specified on the product label.

o If a tarpaulin is used, follow the specific guidelines for perforation and removal to allow for
gradual aeration of the soil.[17] For tarps that qualify for buffer zone reduction, perforation
should not occur until at least 9 days after application, and removal should be at least 24
hours after perforation.[17]

o Conduct post-fumigation air monitoring if required by local regulations.
o Efficacy Assessment:

o After the aeration period, collect soil samples to assess the reduction in nematode
populations.

o Monitor the subsequent crop for signs of nematode damage and compare yields to
untreated control plots.

Visualizations
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Caption: Experimental workflow for soil fumigation with 1,3-Dichloropropene.
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Application Planning & Approval
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Caption: Logical relationships in the regulatory and application framework for 1,3-

Dichloropropene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.1,3-Dichloro-2-butene | C4H6CI2 | CID 13556 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2.1,3-Dichloro-2-butene - Hazardous Agents | Haz-Map [haz-map.com]

e 3. epa.gov [epa.gov]

¢ 4. guidelines.nhmrc.gov.au [guidelines.nhmrc.gov.au]

e 5. 1,3-Dichloropropene (Technical Grade) - 15th Report on Carcinogens - NCBI Bookshelf
[ncbi.nim.nih.gov]

e 6. 1,3-Dichloropropene - Wikipedia [en.wikipedia.org]

e 7.(2)-1,3-Dichloropropene | C3H4CI2 | CID 5280970 - PubChem
[pubchem.ncbi.nim.nih.gov]

o 8. Fact sheet: 1,3-dichloropropene (cis) — Guidance and Orientation for the Selection of
Technologies — Contaminated sites — Pollution and waste management — Environment
and natural resources — Canada.ca [gost.tpsgc-pwgsc.gc.ca]

¢ 9. researchgate.net [researchgate.net]

¢ 10. assets.nationbuilder.com [assets.nationbuilder.com]

e 11. atsdr.cdc.gov [atsdr.cdc.gov]

e 12. 1,3-Dichloropropene (1,3-D) Fact Sheet [npic.orst.edu]
e 13. ars.usda.gov [ars.usda.gov]

e 14, cdpr.ca.gov [cdpr.ca.gov]

e 15. epa.gov [epa.gov]

e 16. cdpr.ca.gov [cdpr.ca.gov]

e 17. stanag.org [stanag.org]

¢ 18. countyofglenn.net [countyofglenn.net]

¢ To cite this document: BenchChem. [Application of 1,3-Dichloro-2-butene in pesticide
formulation]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b238901?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloro-2-butene
https://www.haz-map.com/Agents/2790
https://www.epa.gov/sites/default/files/2014-09/documents/chapter_6_13_dichloropropene.pdf
https://guidelines.nhmrc.gov.au/australian-drinking-water-guidelines/part-5/physical-chemical-characteristics/1-3-dichloropropene
https://www.ncbi.nlm.nih.gov/books/NBK590801/
https://www.ncbi.nlm.nih.gov/books/NBK590801/
https://en.wikipedia.org/wiki/1,3-Dichloropropene
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-1_3-Dichloropropene
https://pubchem.ncbi.nlm.nih.gov/compound/Z_-1_3-Dichloropropene
https://gost.tpsgc-pwgsc.gc.ca/Contfs.aspx?ID=13&lang=eng
https://gost.tpsgc-pwgsc.gc.ca/Contfs.aspx?ID=13&lang=eng
https://gost.tpsgc-pwgsc.gc.ca/Contfs.aspx?ID=13&lang=eng
https://www.researchgate.net/publication/262002558_Efficacy_of_13-dichloropropene_formulations_for_control_of_plant-parasitic_nematodes_on_tomato
https://assets.nationbuilder.com/ncap/pages/26/attachments/original/1428423363/dichloropropene.pdf?1428423363
https://www.atsdr.cdc.gov/toxprofiles/tp40-c6.pdf
http://npic.orst.edu/factsheets/1_3-d.html
https://www.ars.usda.gov/arsuserfiles/20361500/pdf_pubs/P1941.pdf
https://www.cdpr.ca.gov/wp-content/uploads/2024/10/13-D_use_conc_final.pdf
https://www.epa.gov/sites/default/files/2014-09/documents/health_effects_support_document_for_13_dichloropropene.pdf
https://www.cdpr.ca.gov/wp-content/uploads/2024/11/cac_regional_office_training.pdf
https://www.stanag.org/pdf/permit-conditions/2023/J-1,3-Dichloropropene_(Telone)-2023.pdf
https://www.countyofglenn.net/sites/default/files/Agriculture/Grower_Handouts/1-3-DICHLORPROPENETELONEPERMITCONDITIONS.pdf
https://www.benchchem.com/product/b238901#application-of-1-3-dichloro-2-butene-in-pesticide-formulation
https://www.benchchem.com/product/b238901#application-of-1-3-dichloro-2-butene-in-pesticide-formulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b238901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b238901#application-of-1-3-dichloro-2-butene-in-
pesticide-formulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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